Cas no 2138277-98-0 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide)

N-1-(Azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide is a sulfonamide derivative featuring a pyrazole core linked to an azetidine moiety. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate or pharmacophore in drug discovery. The azetidine ring contributes to conformational rigidity, while the sulfonamide group enhances binding affinity and solubility. Its structural framework allows for further functionalization, making it suitable for targeting diverse biological pathways. The compound's balanced lipophilicity and polarity may improve pharmacokinetic properties, such as membrane permeability and metabolic stability. Researchers value this scaffold for its potential applications in developing small-molecule inhibitors or modulators for therapeutic targets.
N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide structure
2138277-98-0 structure
Product Name:N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide
CAS No:2138277-98-0
MF:C8H14N4O2S
MW:230.287359714508
CID:5840966
PubChem ID:165949104
Update Time:2025-06-08

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide
    • 2138277-98-0
    • EN300-1131099
    • N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]ethane-1-sulfonamide
    • Inchi: 1S/C8H14N4O2S/c1-2-15(13,14)11-8-3-4-10-12(8)7-5-9-6-7/h3-4,7,9,11H,2,5-6H2,1H3
    • InChI Key: YRPDOGAWYIWOFD-UHFFFAOYSA-N
    • SMILES: S(CC)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

  • Exact Mass: 230.08374688g/mol
  • Monoisotopic Mass: 230.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84.4Ų

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide Pricemore >>

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Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide

Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide (CAS No. 2138277-98-0)

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide (CAS No. 2138277-98-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its pharmacological properties and biological activities.

The chemical structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide is composed of a pyrazole ring linked to an azetidine moiety through an ethane sulfonamide group. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications. The azetidine ring, in particular, is known for its ability to enhance the potency and selectivity of small molecules, while the sulfonamide group contributes to the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory disorders. This finding suggests that N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of certain viruses, including those responsible for respiratory infections. The mechanism of action involves interfering with viral entry into host cells and disrupting viral replication processes, making it a promising candidate for antiviral therapy.

The pharmacokinetic profile of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylethane-1-sulfonamide has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound also shows low toxicity and minimal side effects in animal models, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(azetidin-3-yl)-1H-pyrazol-5-yethane-sulfonamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate the therapeutic potential of this compound.

In conclusion, N-1-(azetidin-3-y)-1H-pyrazol-yethane-sulfonamide (CAS No. 2138277-98) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory disorders and viral infections. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments in these areas.

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